Cas no 899732-35-5 (1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyanothiophen-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyanothiophen-2-yl)piperidine-4-carboxamide
• CAS No: 899732-35-5
• MF: C₁₅H₁₄ClN₃O₃S₃
• MW: 415.937958240509
• CID: 5486745
• Update Time: 2025-05-25

1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyanothiophen-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyanothiophen-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C15H14ClN3O3S3/c16-12-1-2-13(24-12)25(21,22)19-6-3-10(4-7-19)14(20)18-15-11(9-17)5-8-23-15/h1-2,5,8,10H,3-4,6-7H2,(H,18,20)
• InChI Key： BMHWCNUAPKUSHS-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCC(C(NC2SC=CC=2C#N)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-(5-chlorothiophen-2-yl)sulfonyl-N-(3-cyanothiophen-2-yl)piperidine-4-carboxamide

1-(5-Chlorothiophen-2-yl)sulfonyl-N-(3-cyanothiophen-2-yl)piperidine-4-carboxamide: A Comprehensive Overview

1-(5-Chlorothiophen-2-yl)sulfonyl-N-(3-cyanothiophen-2-yl)piperidine-4-carboxamide, with the CAS number 899732-35-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its intricate structure, combines a piperidine ring with sulfonyl and cyano groups attached to thiophene moieties, making it a versatile molecule for various applications.

The molecular structure of this compound is notable for its thiophene rings, which are aromatic heterocycles known for their stability and electronic properties. The presence of a chlorine substituent on one thiophene ring introduces electron-withdrawing effects, potentially influencing the compound's reactivity and solubility. Similarly, the cyano group on the other thiophene ring adds another layer of functionality, enhancing the molecule's potential for participation in hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The piperidine ring, a six-membered amine-containing structure, serves as a scaffold that can be further modified to enhance bioavailability or target specificity. The sulfonyl group attached to the piperidine ring is known to improve metabolic stability and increase lipophilicity, which are critical factors in drug design.

One of the most promising applications of this compound lies in its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that maintain similar physical and chemical properties while offering improved pharmacokinetic profiles. By modifying the substituents on the thiophene rings or altering the piperidine moiety, researchers can explore a wide range of biological activities and optimize the compound for specific therapeutic targets.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic aromatic substitution, coupling reactions, and amide bond formation. The use of microwave-assisted synthesis or continuous flow chemistry has been shown to improve reaction efficiency and yield high-purity products, making this compound accessible for large-scale production if needed.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. Recent research has focused on assessing its persistence in various environmental media and evaluating its potential toxicity to aquatic organisms. These studies are essential for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

Looking ahead, advancements in computational chemistry and artificial intelligence are expected to play a pivotal role in optimizing this compound's properties further. Machine learning algorithms can predict its binding affinities to various protein targets, while quantum mechanical calculations can provide insights into its electronic structure and reactivity.

In conclusion, 1-(5-Chlorothiophen-2-yl)sulfonyl-N-(3-cyanothiophen-2-yl)piperidine-4-carboxamide (CAS No 899732-35) represents a fascinating intersection of organic synthesis, medicinal chemistry, and environmental science. Its unique structure and versatile functional groups make it a valuable tool for researchers seeking innovative solutions in drug development and materials science.